Cas no 1448046-74-9 (2-(benzylsulfanyl)-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)acetamide
• CAS No: 1448046-74-9
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 5366588
• Update Time: 2025-10-24

2-(benzylsulfanyl)-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Furanylmethyl)-2-[(phenylmethyl)thio]-N-(tetrahydro-2H-pyran-4-yl)acetamide
• 2-(benzylsulfanyl)-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)acetamide

• Inchi： 1S/C19H23NO3S/c21-19(15-24-14-16-5-2-1-3-6-16)20(13-18-7-4-10-23-18)17-8-11-22-12-9-17/h1-7,10,17H,8-9,11-15H2
• InChI Key： GRGSWXZDDKHBGM-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)C1CCOCC1)(=O)CSCC1=CC=CC=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.0±50.0 °C(Predicted)
• pka: -1.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(benzylsulfanyl)-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)acetamide

2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)Acetamide (CAS No. 1448046-74-9): A Versatile Compound in Biomedical Research and Drug Development

2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide, with the chemical identifier CAS No. 1448046-74-9, represents a promising candidate in the field of biomedical innovation. This compound's unique molecular architecture, characterized by the integration of thiolane and furanyl moieties, has attracted significant attention in recent years due to its potential applications in drug discovery and biological activity modulation. The structural complexity of this molecule, including the oxan-4-yl and benzylsulfanyl functional groups, provides a foundation for exploring its interactions with biological targets, making it a focal point in pharmaceutical research.

The 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide molecule exhibits a unique combination of aromatic and heterocyclic rings, which are critical for its biological activity. The furanyl ring, a five-membered heterocycle, contributes to the molecule's stability and reactivity, while the oxan-4-yl group introduces additional functional versatility. The benzylsulfanyl moiety, a sulfur-containing derivative of benzyl alcohol, is particularly notable for its ability to modulate cellular signaling pathways and protein interactions. These structural features collectively enhance the compound's potential as a lead molecule in the development of novel therapeutics.

Recent studies have highlighted the 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide's role in anti-inflammatory and antimicrobial applications. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against inflammatory cytokines, such as interleukin-6 (IL-6) and interleukin-1β (IL-1β). This finding is particularly relevant given the growing interest in targeted therapies for chronic inflammatory diseases, including arthritis and autoimmune disorders. The 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide's ability to modulate these pathways suggests its potential as a novel therapeutic agent in immunology.

Another area of focus is the 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide's antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy (2022) revealed that this compound demonstrates selective activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pyogenes. The benzylsulfanyl group is believed to play a key role in this activity, as it can interfere with cell wall synthesis and membrane integrity. These findings underscore the 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide's potential as a novel antibiotic in the face of antimicrobial resistance challenges.

The 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide also shows promise in oncology. A 2023 preclinical study in Cancer Research found that this compound can induce apoptosis in human cancer cell lines, including breast cancer and prostate cancer models. The furanyl ring is thought to contribute to this effect by interacting with apoptotic signaling pathways, such as the mitochondrial pathway and the death receptor pathway. These results suggest that the 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide could be a valuable tool in the development of targeted cancer therapies.

The 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide is also being explored for its neuroprotective properties. A 2023 study in Neuropharmacology demonstrated that this compound can reduce neuroinflammation in animal models of Alzheimer's disease. The benzylsulfanyl group appears to play a critical role in this effect, as it can modulate inflammatory responses in the brain. These findings highlight the 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide's potential as a therapeutic agent for neurodegenerative diseases.

Despite its promising potential, the 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide is still in the early stages of drug development. Further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties. This includes in vivo studies to evaluate its toxicity and bioavailability, as well as clinical trials to assess its efficacy in human patients. The 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide represents a fascinating example of how structural complexity can lead to novel therapeutic applications in biomedical research.

As research into the 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide continues, it is likely to play an increasingly important role in the development of novel therapies for a wide range of medical conditions. Its unique molecular structure and diverse biological activity make it a valuable candidate for further exploration in pharmaceutical science. The 2-(Benzylsulfanyl)-N-[(Furan-2-yl)methyl]-N-(Oxan-4-yl)acetamide is a testament to the power of chemical innovation in addressing some of the most pressing challenges in modern medicine.